Cas no 1385620-69-8 (2-(2-chlorophenyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)ethene-1-sulfonamide)

• Product Name: 2-(2-chlorophenyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)ethene-1-sulfonamide
• CAS No: 1385620-69-8
• MF: C₁₃H₁₄ClN₃O₂S
• MW: 311.787160396576
• CID: 5451761
• PubChem ID: 75407026
• Update Time: 2025-05-24

2-(2-chlorophenyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)ethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26592207
• 2-(2-chlorophenyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)ethene-1-sulfonamide
• Z3071323911
• (E)-2-(2-CHLOROPHENYL)-N-(2,5-DIMETHYLPYRAZOL-3-YL)ETHENESULFONAMIDE
• 1385620-69-8
• 2-(2-Chlorophenyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)ethenesulfonamide

• Inchi： 1S/C13H14ClN3O2S/c1-10-9-13(17(2)15-10)16-20(18,19)8-7-11-5-3-4-6-12(11)14/h3-9,16H,1-2H3
• InChI Key： MYYULTUREPGIEK-UHFFFAOYSA-N
• SMILES： C(S(NC1N(C)N=C(C)C=1)(=O)=O)=CC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 311.0495256g/mol
• Monoisotopic Mass: 311.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 485.7±55.0 °C(Predicted)
• pka: 7.84±0.50(Predicted)

Additional information on 2-(2-chlorophenyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)ethene-1-sulfonamide

Comprehensive Overview of 2-(2-chlorophenyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)ethene-1-sulfonamide (CAS No. 1385620-69-8)

The compound 2-(2-chlorophenyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)ethene-1-sulfonamide (CAS No. 1385620-69-8) is a specialized sulfonamide derivative with a unique molecular structure that combines a chlorophenyl group and a dimethylpyrazole moiety. This chemical entity has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its structural features, including the ethene sulfonamide backbone, make it a valuable candidate for further exploration in drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the 2-(2-chlorophenyl) substitution, which is known to enhance binding affinity in target proteins. The 1,3-dimethyl-1H-pyrazol-5-yl group further contributes to the compound's stability and solubility, making it a promising scaffold for designing novel therapeutics. These attributes align with current trends in small molecule drug development and precision agriculture, where tailored chemical solutions are increasingly sought after.

The synthesis of CAS No. 1385620-69-8 typically involves multi-step organic reactions, including sulfonylation and coupling techniques. Advanced analytical methods such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. This rigorous characterization is critical for ensuring reproducibility in research applications, a topic frequently queried in scientific forums and AI-driven literature searches.

From an industrial perspective, this compound falls under the category of fine chemicals, with potential uses in crop protection formulations and pharmaceutical intermediates. Its mechanism of action, though not fully elucidated, is hypothesized to involve modulation of enzymatic pathways—a hot topic in biochemical research. Environmental and safety profiles of such compounds are also under scrutiny, reflecting broader societal concerns about green chemistry and sustainable synthesis practices.

Emerging studies suggest that derivatives of 2-(2-chlorophenyl)-N-(1,3-dimethyl-1H-pyrazol-5-yl)ethene-1-sulfonamide may exhibit anti-inflammatory or antimicrobial properties, though clinical validation remains pending. These speculative applications frequently appear in patent literature and academic databases, driving organic search traffic from researchers exploring structure-activity relationships (SAR). The compound's logP value and hydrogen bonding capacity are additional parameters often analyzed in computational chemistry platforms.

Regulatory compliance for CAS 1385620-69-8 varies by jurisdiction, but it is generally classified as a research-grade material requiring standard laboratory precautions. This aligns with frequently searched terms like "chemical handling guidelines" and "lab safety protocols." Storage recommendations typically emphasize protection from moisture and light to maintain stability—a detail highly relevant to inventory management systems in chemical supply chains.

In the context of intellectual property, several patents reference this compound's core structure, particularly in claims related to heterocyclic chemistry innovations. This legal dimension intersects with trending discussions about open science versus proprietary research models. The compound's IUPAC name and simplified molecular line entry system (SMILES) notation are also common search parameters among cheminformatics professionals.

Future research directions for 1385620-69-8 may include structure optimization through computational modeling or exploration of its crystal polymorphism—a growing area in pharmaceutical solid-state chemistry. Such investigations respond to industry demands for improved bioavailability and formulation stability, keywords that dominate contemporary literature searches in materials science.